Cas no 1444870-74-9 (PDPP2T-TT-OD)

• Product Name: PDPP2T-TT-OD
• CAS No: 1444870-74-9
• MF: C₇₂H₁₁₂B₂Br₂N₂O₆S₄
• MW: 1411.35949516296
• CID: 4789105
• Update Time: 2025-06-24

PDPP2T-TT-OD Chemical and Physical Properties

Names and Identifiers

• Diketopyrrolopyrrole - thienothiophene copolymer
• Diketopyrrolopyrrole p-type semiconductor
• PDPP2T-TT-OD
• Xerox XSC4p

• Inchi： 1S/C54H86Br2N2O2S2.C18H26B2O4S2/c1-5-9-13-17-21-23-27-31-35-43(33-29-25-19-15-11-7-3)41-57-51(45-37-39-47(55)61-45)49-50(53(57)59)52(46-38-40-48(56)62-46)58(54(49)60)42-44(34-30-26-20-16-12-8-4)36-32-28-24-22-18-14-10-6-2;1-15(2)16(3,4)22-19(21-15)13-9-11-12(25-13)10-14(26-11)20-23-17(5,6)18(7,8)24-20/h37-40,43-44H,5-36,41-42H2,1-4H3;9-10H,1-8H3
• InChI Key： IEXHPDNLNGZQFS-UHFFFAOYSA-N
• SMILES： CC1(C(OB(C2SC3C=C(B4OC(C)(C)C(C)(C)O4)SC=3C=2)O1)(C)C)C.O=C1N(C(C2SC(Br)=CC=2)=C2C(=O)N(CC(CCCCCCCC)CCCCCCCCCC)C(C3SC(Br)=CC=3)=C12)CC(CCCCCCCC)CCCCCCCCCC

Experimental Properties

• Melting Point: >200 °C

PDPP2T-TT-OD Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on PDPP2T-TT-OD

PDPP2T-TT-OD: A Comprehensive Overview

PDPP2T-TT-OD (CAS No. 1444870-74-9) is a cutting-edge compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, with its distinct chemical structure, has been extensively studied for its role in various fields, including materials science, electronics, and biotechnology. Recent advancements in research have shed light on its versatile functionalities, making it a promising candidate for innovative solutions in modern technology.

The PDPP2T-TT-OD structure is characterized by its intricate molecular framework, which includes a combination of functional groups that contribute to its exceptional performance. Researchers have identified that the compound's ability to interact with light and electrical currents makes it highly suitable for applications in optoelectronics. For instance, studies have demonstrated its potential as a high-efficiency organic photovoltaic material, capable of converting sunlight into electricity with remarkable efficiency. This property has been validated through numerous experiments and simulations, further solidifying its position in the realm of renewable energy technologies.

One of the most notable aspects of PDPP2T-TT-OD is its thermal stability and mechanical robustness. These attributes make it ideal for use in high-temperature environments or under mechanical stress, which are common conditions in industrial settings. Recent research has also highlighted its biocompatibility, opening up new avenues for its application in biomedical devices and sensors. The compound's ability to integrate seamlessly with biological systems without causing adverse reactions has been a focal point of several studies published in leading scientific journals.

The synthesis of PDPP2T-TT-OD involves a multi-step chemical process that requires precision and expertise. Scientists have developed efficient methodologies to produce this compound at scale, ensuring that it meets the stringent quality standards required for commercial applications. The process typically involves the controlled reaction of precursor materials under specific conditions to achieve the desired molecular configuration. This approach not only ensures high purity but also allows for customization of the compound's properties to suit specific needs.

In terms of performance characteristics, PDPP2T-TT-OD exhibits superior electrical conductivity and optical properties compared to traditional materials. Its ability to facilitate electron transport and absorb specific wavelengths of light makes it an excellent choice for advanced electronic devices. Recent breakthroughs have also revealed its potential as a key component in flexible electronics, where its mechanical flexibility and durability are highly advantageous.

The environmental impact of PDPP2T-TT-OD has also been a subject of interest among researchers. Studies indicate that the compound is biodegradable under certain conditions, reducing concerns about long-term environmental harm. This eco-friendly attribute aligns with global efforts to develop sustainable materials that minimize ecological footprint while maintaining high performance standards.

Looking ahead, the future of PDPP2T-TT-OD appears promising as ongoing research continues to uncover new applications and enhance its existing capabilities. Collaborative efforts between academia and industry are expected to drive further innovation, paving the way for widespread adoption across various sectors. As technology advances, the versatility and adaptability of this compound will undoubtedly play a pivotal role in shaping tomorrow's technological landscape.